Cas no 265643-94-5 (7-Tert-butyl 2-ethyl 5,6-dihydro-[1,2,4]triazolo[1,5-a]pyrazine-2,7(8H)-dicarboxylate)

7-Tert-butyl 2-ethyl 5,6-dihydro-[1,2,4]triazolo[1,5-a]pyrazine-2,7(8H)-dicarboxylate structure
265643-94-5 structure
Product Name:7-Tert-butyl 2-ethyl 5,6-dihydro-[1,2,4]triazolo[1,5-a]pyrazine-2,7(8H)-dicarboxylate
CAS No:265643-94-5
MF:C13H20N4O4
MW:296.322302818298
CID:2663300
Update Time:2023-08-06

7-Tert-butyl 2-ethyl 5,6-dihydro-[1,2,4]triazolo[1,5-a]pyrazine-2,7(8H)-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • RLAMWJAETDETPY-UHFFFAOYSA-N
    • 7-tert-butyl 2-ethyl 5,6-dihydro-[1,2,4]triazolo[1,5-a]pyrazine-2,7(8H)-dicarboxylate
    • 5,6-dihydro-8H-[1,2,4]triazolo[1,5-a]pyrazine-2,7-dicarboxylic acid 7-tert-butyl ester 2-ethyl ester
    • 7-Tert-butyl 2-ethyl 5,6-dihydro-[1,2,4]triazolo[1,5-a]pyrazine-2,7(8H)-dicarboxylate
    • Inchi: 1S/C13H20N4O4/c1-5-20-11(18)10-14-9-8-16(6-7-17(9)15-10)12(19)21-13(2,3)4/h5-8H2,1-4H3
    • InChI Key: RLAMWJAETDETPY-UHFFFAOYSA-N
    • SMILES: O(C(N1CC2=NC(C(=O)OCC)=NN2CC1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 296.148
  • Monoisotopic Mass: 296.148
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.6

7-Tert-butyl 2-ethyl 5,6-dihydro-[1,2,4]triazolo[1,5-a]pyrazine-2,7(8H)-dicarboxylate Related Literature

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